Cas no 347194-15-4 (1-(2-chlorophenyl)methylpyrrolidin-3-amine)

• Product Name: 1-(2-chlorophenyl)methylpyrrolidin-3-amine
• CAS No: 347194-15-4
• MF: C₁₁H₁₇Cl₃N₂
• MW: 283.625079870224
• CID: 919458
• PubChem ID: 16244570
• Update Time: 2025-07-23

1-(2-chlorophenyl)methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-benzyl)-pyrrolidin-3-ylamine dihydrochloride
• 1-[(2-chlorophenyl)methyl]pyrrolidin-3-amine,dihydrochloride
• 1-(2-chlorobenzyl)pyrrolidin-3-ylamine dihydrochloride
• CTK8E0813
• KB-212923
• 1-(2-chlorophenyl)methylpyrrolidin-3-amine
• 2460749-29-3
• G47004
• EN300-18687257
• 1-(2-chlorobenzyl)pyrrolidin-3-ylamine 2HCl
• DTXSID40697933
• 1-[(2-chlorophenyl)methyl]pyrrolidin-3-aminedihydrochloride
• 347194-15-4
• 1-[(2-CHLOROPHENYL)METHYL]PYRROLIDIN-3-AMINE DIHYDROCHLORIDE
• SB48109
• 1-(2-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride
• 1-[(2-chlorophenyl)methyl]pyrrolidin-3-amine;dihydrochloride
• 1-[(2-Chlorophenyl)methyl]pyrrolidin-3-amine--hydrogen chloride (1/2)

• Inchi： 1S/C11H15ClN2.2ClH/c12-11-4-2-1-3-9(11)7-14-6-5-10(13)8-14;;/h1-4,10H,5-8,13H2;2*1H
• InChI Key： YNLUWWWFIYZSMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCC(C1)N.Cl.Cl

Computed Properties

• Exact Mass: 282.04600
• Monoisotopic Mass: 282.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• PSA: 29.26000
• LogP: 4.11520

Additional information on 1-(2-chlorophenyl)methylpyrrolidin-3-amine

Chemical Profile of 1-(2-chlorophenyl)methylpyrrolidin-3-amine (CAS No. 347194-15-4)

1-(2-chlorophenyl)methylpyrrolidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 347194-15-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrrolidine core substituted with a 2-chlorophenylmethyl group and an amine functionality at the 3-position, has garnered attention due to its structural features and potential biological activities. The presence of both aromatic and heterocyclic moieties makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The structural composition of 1-(2-chlorophenyl)methylpyrrolidin-3-amine positions it as a candidate for further investigation in various pharmacological contexts. The chloro substituent on the phenyl ring introduces electrophilic reactivity, enabling further derivatization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This flexibility is highly valuable in synthetic chemistry, allowing for the creation of libraries of analogs with tailored properties. The pyrrolidine ring, a common motif in bioactive molecules, contributes to the compound's overall solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in developing small-molecule modulators that interact with G-protein coupled receptors (GPCRs) and other membrane-bound receptors. The amine group in 1-(2-chlorophenyl)methylpyrrolidin-3-amine provides a hydrogen bond acceptor capability, which is essential for receptor binding affinity. Additionally, the spatial arrangement of atoms in this compound could facilitate interactions with specific residues on the target protein, influencing its pharmacological profile. Such interactions are often key determinants of a drug's efficacy and selectivity.

One of the most compelling aspects of studying compounds like 1-(2-chlorophenyl)methylpyrrolidin-3-amine is their potential application in treating neurological and psychiatric disorders. Pyrrolidine derivatives have shown promise as ligands for serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes, which are implicated in conditions such as depression, anxiety, and cognitive dysfunction. The 2-chlorophenylmethyl moiety may enhance binding affinity by improving hydrophobic interactions with the receptor binding pocket. Preliminary computational studies suggest that this compound could exhibit high affinity for certain serotonin receptor subtypes, making it a valuable candidate for further experimental validation.

Moreover, the amine functionality at the 3-position of the pyrrolidine ring offers opportunities for further chemical modification to optimize pharmacokinetic properties. For instance, introducing hydroxyl or carboxyl groups could enhance solubility and improve oral bioavailability. Alternatively, incorporating fluorine atoms could modulate metabolic stability and binding interactions. These modifications are often explored during lead optimization phases to develop compounds with improved pharmacological profiles.

The synthesis of 1-(2-chlorophenyl)methylpyrrolidin-3-amine typically involves multi-step organic transformations starting from commercially available precursors. A common route includes the formation of the pyrrolidine ring followed by introduction of the 2-chlorophenylmethyl group via nucleophilic substitution or Buchwald-Hartwig coupling reactions. The final step often involves functionalizing the 3-position with an amine group using reagents such as ammonia or ammonium hydroxide under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce sufficient quantities for preclinical studies.

Preclinical evaluation of 1-(2-chlorophenyl)methylpyrrolidin-3-amine has focused on assessing its interaction with biological targets and evaluating its safety profile. In vitro assays have demonstrated that this compound exhibits moderate affinity for certain serotonin receptors, suggesting potential therapeutic utility in mental health disorders. Additionally, preliminary toxicity studies indicate that it is well-tolerated at tested doses, although further investigations are needed to fully characterize its safety profile.

The growing body of research on pyrrolidine derivatives underscores their importance as pharmacological scaffolds. Compounds like 1-(2-chlorophenyl)methylpyrrolidin-3-amine exemplify how structural modifications can yield molecules with novel biological activities. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development. This iterative process is crucial for translating laboratory discoveries into viable therapeutic agents that address unmet medical needs.

In conclusion,1-(2-chlorophenyl)methylpyrrolidin-3-amine (CAS No. 347194-15-4) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features—combining an aromatic chloro-substituted phenyl ring with a pyrrolidine core bearing an amine group—make it a versatile scaffold for drug discovery efforts targeting neurological and psychiatric disorders. As our understanding of molecular interactions continues to evolve, compounds such as this will remain at the forefront of medicinal chemistry innovation.